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Compound of Interest

Compound Name: CAY10410

Cat. No.: B593418

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper disposal of
CAY10410, a potent peroxisome proliferator-activated receptor-gamma (PPARYy) agonist. Given
the compound's high biological activity, it is imperative to handle and dispose of it with the
utmost care to ensure personnel safety and environmental protection.

Immediate Safety Notice: A specific Safety Data Sheet (SDS) for CAY10410 was not readily
available in public databases. In the absence of specific handling and disposal directives,
CAY10410 must be treated as a potent, hazardous chemical. The following procedures are
based on best practices for the disposal of potent pharmaceutical compounds. It is mandatory
to obtain the official SDS from your supplier and to follow all institutional and local
environmental regulations.

Personal Protective Equipment (PPE)

When handling CAY10410 in any form (solid or in solution), the following minimum PPE is
required:

e Gloves: Double chemotherapy-rated gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
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o Lab Coat: A disposable gown or a dedicated lab coat that does not leave the designated
work area.

» Respiratory Protection: If there is a risk of aerosolization or if handling the powder outside of
a certified chemical fume hood, a properly fitted respirator (e.g., N95 or higher) is necessary.

Waste Disposal Procedures

Proper segregation and containment of chemical waste are critical. Do not dispose of
CAY10410 or its containers in regular trash or down the drain.

1. Unused or Expired CAY10410 (Solid):
o Collect the solid waste in a clearly labeled, sealed container.
e The container must be designated for "Hazardous Chemical Waste."

o Label the container with the full chemical name ("CAY10410" and CAS No. "596104-94-8"),
concentration, and the appropriate hazard pictograms if known (assume "Toxic" as a
precaution).

» Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor.

2. Contaminated Labware and Materials:

» Sharps: Needles, syringes, and other sharps contaminated with CAY10410 should be placed
directly into a designated "Hazardous Sharps" container. If the sharps contain residual liquid,
they should be disposed of as bulk hazardous chemical waste.[1]

» Non-Sharps: Pipette tips, vials, and other disposable labware that have come into contact
with CAY10410 should be collected in a designated "Trace Chemotherapy Waste" or
"Hazardous Chemical Waste" container.[1]

o Personal Protective Equipment (PPE): Used gloves, gowns, and other contaminated PPE
should be disposed of as trace chemotherapy waste.[1]

3. CAY10410 Solutions:
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e Agueous and solvent-based solutions containing CAY10410 must be collected as hazardous
chemical waste.

e Use a dedicated, leak-proof, and clearly labeled waste container. The label must include the
chemical name, CAS number, solvent, and estimated concentration.

e Do not mix incompatible waste streams.

Summary of Disposal Procedures

Waste Type Container Type Disposal Pathway
Unused/Expired Solid Labeled Hazardous Chemical Institutional EHS or licensed
CAY10410 Waste hazardous waste contractor.

Institutional EHS or licensed

Contaminated Sharps Hazardous Sharps Container
hazardous waste contractor.
_ Trace o )
Contaminated Labware (Non- Institutional EHS or licensed
Chemotherapy/Hazardous
Sharps) & PPE hazardous waste contractor.
Waste Bag
Labeled Hazardous Liquid Institutional EHS or licensed

CAY 10410 Solutions
Waste hazardous waste contractor.

Experimental Protocol: Requesting a Safety Data
Sheet (SDS)

It is a regulatory requirement for chemical suppliers to provide an SDS. If you do not have one
for CAY10410, follow this protocol:

« ldentify the Supplier: Locate the original packaging or purchase order to identify the supplier
of your CAY10410. Cayman Chemical is a primary supplier of this compound.

o Contact the Supplier:
o Cayman Chemical Contact Information:

= Phone: (800) 364-9897 or +1 734-971-3335[2][3][4]
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» Website:--INVALID-LINK--][3]">www.caymanchem.com[2][3]

» Address: 1180 East Ellsworth Road, Ann Arbor, MI 48108, USA[2][3][4]

» Request the SDS: When contacting the supplier, provide the product name (CAY10410) and,
if possible, the catalog number and lot number. Request that they email you the most current
Safety Data Sheet.

» Review and Update Procedures: Once you receive the SDS, carefully review the sections on
"Hazards Identification,” "Handling and Storage," and "Disposal Considerations." Update
your laboratory's specific procedures accordingly and ensure all personnel are trained on the
updated information.

Chemical Waste Disposal Workflow

The following diagram illustrates the general decision-making process for the disposal of
laboratory chemical waste, including potent compounds like CAY10410.

Click to download full resolution via product page

Caption: Decision workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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